Anhydro Galantamine Anhydro Galantamine
Brand Name: Vulcanchem
CAS No.: 664995-65-7
VCID: VC0192815
InChI: InChI=1S/C17H19NO2/c1-18-10-9-17-8-4-3-5-14(17)20-16-13(19-2)7-6-12(11-18)15(16)17/h3-8,14H,9-11H2,1-2H3/t14-,17-/m0/s1
SMILES: CN1CCC23C=CC=CC2OC4=C(C=CC(=C34)C1)OC
Molecular Formula: C17H19NO2
Molecular Weight: 269.34 g/mol

Anhydro Galantamine

CAS No.: 664995-65-7

VCID: VC0192815

Molecular Formula: C17H19NO2

Molecular Weight: 269.34 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Anhydro Galantamine - 664995-65-7

Description

Anhydrogalantamine is not explicitly mentioned in the provided search results; however, the related compound galantamine is well-documented. Galantamine is an alkaloid and acetylcholinesterase inhibitor extracted from plants like the common snowdrop (Galanthus nivalis) and other members of the Amaryllidaceae family, including daffodils and red spider lilies . It can also be produced synthetically . Galantamine is known for its potential in slowing cognitive decline and is clinically used to treat early-stage Alzheimer's disease and memory impairments . It increases the amount of the neurotransmitter acetylcholine by inhibiting acetylcholinesterase, an enzyme that breaks down acetylcholine . This enhances acetylcholine's neuromodulatory functions, which are involved in memory processing, reasoning, and thinking .

Galantamine exhibits a dual mode of action; it is a reversible, competitive inhibitor of acetylcholinesterase (AChE) and also functions as an allosteric modulator of nicotinic acetylcholine receptors (nAChRs) . This activity is considered particularly important because decreases in the expression and activity of nAChRs significantly contribute to reduced central cholinergic neurotransmission in Alzheimer's disease patients . While galantamine can improve thinking ability in some Alzheimer's patients, it does not cure the disease or prevent its progression . Common side effects include nausea, vomiting, diarrhea, dizziness, and headache, and more serious adverse effects, such as stomach bleeding, liver injury, and chest pain, are possible .

Another acetylcholinesterase inhibitor with a similar mechanism is rivastigmine, used to treat dementia related to Alzheimer's disease and Parkinson's disease . Galantamine's chemical structure includes a tertiary amine, which often bonds to hydrogen at a neutral pH, appearing mostly as an ammonium ion . It is extensively metabolized in the liver via cytochrome P450 enzymes CYP2D6 and CYP3A4 and has a relatively short half-life of approximately 7 hours . Clinical trials have demonstrated that galantamine can significantly benefit cognitive and global function, the ability to perform daily activities, and behavior for up to 6 months, also reducing caregiver burden .

CAS No. 664995-65-7
Product Name Anhydro Galantamine
Molecular Formula C17H19NO2
Molecular Weight 269.34 g/mol
IUPAC Name (1S,12S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,13,15-pentaene
Standard InChI InChI=1S/C17H19NO2/c1-18-10-9-17-8-4-3-5-14(17)20-16-13(19-2)7-6-12(11-18)15(16)17/h3-8,14H,9-11H2,1-2H3/t14-,17-/m0/s1
Standard InChIKey HPWHKLZOMVLIBL-YOEHRIQHSA-N
SMILES CN1CCC23C=CC=CC2OC4=C(C=CC(=C34)C1)OC
Canonical SMILES CN1CCC23C=CC=CC2OC4=C(C=CC(=C34)C1)OC
Appearance Light Beige to Tan Solid
Purity > 95%
Synonyms (4aS,8aS)-9,10,11,12-Tetrahydro-3-Methoxy-11-Methyl-4aH-benzofuro[3a,3,2-ef][2]benzazepine; R 116937; TetrahydrogalantaMine; GalantaMine impurity D
PubChem Compound 10084442
Last Modified Aug 15 2023

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